Cas no 1565576-37-5 (3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane)

• Product Name: 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane
• CAS No: 1565576-37-5
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5283144
• PubChem ID: 103985236
• Update Time: 2025-05-19

3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane
• EN300-676599
• 1565576-37-5
• 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane

• Inchi： 1S/C10H17BrO/c1-2-12-7-10(6-11)4-8-3-9(8)5-10/h8-9H,2-7H2,1H3
• InChI Key： CLIHVAOFBPAPBZ-UHFFFAOYSA-N
• SMILES： BrCC1(COCC)CC2CC2C1

Computed Properties

• Exact Mass: 232.04628g/mol
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane

Introduction to 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane (CAS No. 1565576-37-5)

3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane (CAS No. 1565576-37-5) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical industries. Its unique bicyclic structure, combined with reactive functional groups, makes it a valuable building block for the development of complex molecular architectures. This compound has garnered significant attention in recent years due to its utility in constructing novel heterocyclic compounds and as a precursor for various bioactive molecules.

The bicyclo[3.1.0]hexane scaffold is a prominent feature of this molecule, providing a rigid three-membered ring fused to a five-membered ring. This structural motif is frequently encountered in natural products and pharmacologically active compounds, owing to its ability to mimic the conformational flexibility of certain biologically relevant molecules. The presence of both bromomethyl and ethoxymethyl substituents on the same carbon atom introduces distinct reactivity patterns, allowing for selective functionalization at multiple sites.

In the realm of pharmaceutical research, 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane has been employed in the synthesis of various drug candidates targeting different therapeutic areas. For instance, its bromomethyl group can undergo nucleophilic substitution reactions to introduce a wide array of pharmacophores, while the ethoxymethyl group can be oxidized or deprotected to access other functional derivatives. These properties make it an attractive scaffold for medicinal chemists seeking to develop novel small-molecule inhibitors or agonists.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its reactivity to develop streamlined protocols for constructing complex polycyclic systems, which are often challenging to synthesize using traditional approaches. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl or vinyl groups into the bicyclic core, expanding the structural diversity of potential derivatives.

The ethoxymethyl moiety in 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane also plays a crucial role in modulating the electronic properties of the molecule. This group can be selectively modified through oxidation or reduction reactions, enabling the fine-tuning of physicochemical properties such as solubility and lipophilicity. Such modifications are essential for optimizing drug-like characteristics, including bioavailability and target binding affinity.

Moreover, the bromomethyl group serves as a versatile handle for introducing various functional groups through nucleophilic addition reactions. This reactivity has been exploited in the synthesis of sulfonamides, amides, and other heterocyclic compounds that exhibit significant biological activity. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial or anti-inflammatory properties by incorporating sulfur- or nitrogen-containing heterocycles into the molecular framework.

In conclusion, 3-(Bromomethyl)-3-(ethoxymethyl)bicyclo[3.1.0]hexane (CAS No. 1565576-37-5) represents a powerful tool in synthetic chemistry, offering unique opportunities for constructing structurally diverse and biologically relevant molecules. Its dual reactivity provided by the bromomethyl and ethoxymethyl functional groups makes it an indispensable intermediate for pharmaceutical researchers aiming to develop next-generation therapeutics.